Cas no 862713-26-6 (3-(4-bromo-2-chlorophenoxy)methylbenzoic acid)

3-(4-Bromo-2-chlorophenoxy)methylbenzoic acid is a halogenated aromatic compound featuring both bromo and chloro substituents on its phenoxy moiety, coupled with a benzoic acid functional group. This structure confers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of electron-withdrawing halogens enhances reactivity in electrophilic substitution and coupling reactions, while the carboxylic acid group allows for further derivatization. Its well-defined molecular architecture makes it valuable for constructing complex heterocycles or bioactive molecules. The compound’s stability under standard conditions ensures consistent performance in multi-step syntheses. Suitable for controlled functionalization, it is often employed in the development of targeted small-molecule inhibitors or specialty chemicals.

3-(4-bromo-2-chlorophenoxy)methylbenzoic acid structure

862713-26-6 structure

Product Name:3-(4-bromo-2-chlorophenoxy)methylbenzoic acid

CAS No:862713-26-6

MF:C₁₄H₁₀BrClO₃

MW:341.584402561188

MDL:MFCD03421919

CID:3030758

PubChem ID:7015993

Update Time:2025-10-29

3-(4-bromo-2-chlorophenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-BROMO-2-CHLORO-PHENOXYMETHYL)-BENZOIC ACID
- 3-(4-bromo-2-chlorophenoxy)methylbenzoic acid
- CS-0269078
- 3-((4-Bromo-2-chlorophenoxy)methyl)benzoic acid
- STK349144
- AKOS000308449
- 862713-26-6
- 3-[(4-bromo-2-chlorophenoxy)methyl]benzoic acid
- 3-(4-bromo-2-chlorophenoxymethyl)benzoic acid
- MJB71326
- EN300-228617
- MFCD03421919
- BBL039696
- 3-[(4-bromo-2-chlorophenoxy)methyl]benzoicacid
- MDL： MFCD03421919
- Inchi： 1S/C14H10BrClO3/c15-11-4-5-13(12(16)7-11)19-8-9-2-1-3-10(6-9)14(17)18/h1-7H,8H2,(H,17,18)
- InChI Key： UXDCDGQGXBIOAT-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)Cl)OCC1C=CC=C(C(=O)O)C=1

Computed Properties

Exact Mass: 339.95018Da
Monoisotopic Mass: 339.95018Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 46.5Å²

3-(4-bromo-2-chlorophenoxy)methylbenzoic acid Pricemore >>

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Fluorochem	028035-1g	3-(4-Bromo-2-chloro-phenoxymethyl)-benzoic acid	862713-26-6		1g	￡210.00	2022-03-01
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Enamine	EN300-228617-1.0g	3-[(4-bromo-2-chlorophenoxy)methyl]benzoic acid	862713-26-6	95%	1.0g	$256.0	2024-06-20
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